![molecular formula C26H14O4 B8146494 5,5'-(1,4-Phenylenebis(ethyne-2,1-diyl))diisophthalaldehyde](/img/structure/B8146494.png)
5,5'-(1,4-Phenylenebis(ethyne-2,1-diyl))diisophthalaldehyde
Overview
Description
5,5'-(1,4-Phenylenebis(ethyne-2,1-diyl))diisophthalaldehyde is a useful research compound. Its molecular formula is C26H14O4 and its molecular weight is 390.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Enol Ethers and Ring-Opened Products: This compound is used in the synthesis of various enol ethers and ring-opened products (Hori, Kataoka, Shimizu, & Tomoto, 1981).
Organic Electronics: It contributes to the synthesis of molecules that exhibit good solubility in common organic solvents and have good self-film-forming properties. This makes them useful in applications like organic thin film transistors and organic photovoltaic cells (Jo et al., 2011).
Liquid-Crystalline Properties: Certain copolymers containing the 1,4-phenylenebis unit form thermotropic liquid-crystalline smectic phases, relevant in materials science (Sato, Kamita, Nakadera, & Mukaida, 1995).
Light-Emitting and Photoelectrical Applications: Soluble poly(phenylene alkenylidenes) such as MEH-PPV, M3EH-PPV, and MEH-PPB are highly desirable for light-emitting, nonlinear optical, and photoelectrical applications (Pfeiffer & Hörhold, 1999).
Fluorescent Chemosensor for Explosives Detection: Hyperbranched poly(tetraphenylethene) is a promising fluorescent chemosensor for explosives detection due to its high thermal stability and aggregation-induced emission (Hu et al., 2012).
Metal Ion Complexes for Catalysis and Storage: The novel tetracarboxylic Schiff-base ligand forms stable complexes with metal(II) ions, which have potential applications in gas storage and heterogeneous redox-catalysis (Almáši, Vilková, & Bednarčík, 2021).
Fluorescence Polymer Sensors: Chiral polymer P-1 exhibits a remarkable "turn-on" fluorescence-enhancement response towards (D)-phenylalaninol and excellent enantioselective recognition behavior (Wei et al., 2013).
properties
IUPAC Name |
5-[2-[4-[2-(3,5-diformylphenyl)ethynyl]phenyl]ethynyl]benzene-1,3-dicarbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H14O4/c27-15-23-9-21(10-24(13-23)16-28)7-5-19-1-2-20(4-3-19)6-8-22-11-25(17-29)14-26(12-22)18-30/h1-4,9-18H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIXBYXCBJOXKBM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#CC2=CC(=CC(=C2)C=O)C=O)C#CC3=CC(=CC(=C3)C=O)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H14O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5,5'-(1,4-Phenylenebis(ethyne-2,1-diyl))diisophthalaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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